5,6-dimethyl-3-((2-(4-methylpiperidin-1-yl)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-a]pyrimidin-7(8H)-one

• IUPAC Name: 5,6-dimethyl-3-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]sulfanyl-8H-[1,2,4]triazolo[4,3-a]pyrimidin-7-one
• InChI: InChI=1S/C15H21N5O2S/c1-9-4-6-19(7-5-9)12(21)8-23-15-18-17-14-16-13(22)10(2)11(3)20(14)15/h9H,4-8H2,1-3H3,(H,16,17,22)
• InChI Key: VUVPJPOJKGDGBC-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)CSC2=NN=C3N2C(=C(C(=O)N3)C)C
• Molecular Formula: C15H21N5O2S
• Molecular Weight: 335.4 g/mol

Description

5,6-dimethyl-3-((2-(4-methylpiperidin-1-yl)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-a]pyrimidin-7(8H)-one is a useful research compound. Its molecular formula is C15H21N5O2S and its molecular weight is 335.43. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Heterocyclic Compounds

Researchers have developed new synthetic routes to produce derivatives of the triazolopyrimidinone family, demonstrating diverse chemical reactivity and potential for further functionalization. For example, Hassneen and Abdallah (2003) described the synthesis of new derivatives by reacting 2-thioxopyrimidinyl-5-(N,N-dimethylamino)formamidine with different acetyl compounds, leading to the formation of 2-thioxo-1,3-dihydropyridino[2,3-d]pyrimidin-4-ones. These compounds were further reacted to produce pyridino[2,3-d]triazolo[4,5-a]pyrimidin-4-ones, showcasing the compound's versatility in generating new chemical entities with potential biological applications (Hassneen & Abdallah, 2003).

Potential Biological Activities

Several studies have aimed at evaluating the biological activities of triazolopyrimidinone derivatives. For instance, Gomha et al. (2018) synthesized a series of [1,2,4]triazolo[4,3-a]pyrimidines and pyrido[2,3-d][1,2,4]triazolo[4,3-a]pyrimidinones and assessed their antimicrobial activities. The compounds exhibited mild activities against certain microbial strains, indicating the potential for developing antimicrobial agents from this chemical scaffold (Gomha et al., 2018).

Antimicrobial Evaluation

Further research into the antimicrobial properties of triazolopyrimidinone derivatives was conducted by Hossain and Bhuiyan (2009), who synthesized new thieno and furopyrimidine derivatives and tested their antimicrobial activity. Their findings support the premise that modifications to the triazolopyrimidinone core can lead to compounds with useful antimicrobial properties (Hossain & Bhuiyan, 2009).

Inhibition of Enzymes

Asghari et al. (2016) synthesized derivatives of 5,5′-(ethane-1,2-diyl)bis(3-((5-bromo-6-methyl-2-tertiaryaminopyrimidin-4-yl)thio)-4H-1,2,4-triazol-4-amine) and their cyclized products as potential inhibitors of the enzyme 15-lipoxygenase. This study highlights the compound's relevance in designing enzyme inhibitors for therapeutic applications (Asghari et al., 2016).